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Compound of Interest

Compound Name: Methyl 4-(2-bromoethyl)benzoate

Cat. No.: B179108

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
Methyl 4-(2-bromoethyl)benzoate (CAS No. 136333-97-6). The information is intended to

support laboratory safety protocols and ensure the well-being of personnel working with this
compound.

Chemical Identification and Physical Properties

Methyl 4-(2-bromoethyl)benzoate is an organic compound with the molecular formula
C10H11BrO2.[1] It is essential to be aware of its physical characteristics to handle it safely.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b179108?utm_src=pdf-interest
https://www.benchchem.com/product/b179108?utm_src=pdf-body
https://www.benchchem.com/product/b179108?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-4-2-bromoethyl-benzoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 243.1 g/mol [1]
CAS Number 136333-97-6 [1]

Not explicitly stated, handle as

Appearance a potentially hazardous
chemical

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Hazard Identification and Classification

While comprehensive toxicological data for Methyl 4-(2-bromoethyl)benzoate is not readily
available, it should be handled with caution as a potentially hazardous substance. The primary
hazards are presumed to be irritation to the skin, eyes, and respiratory tract upon contact or
inhalation.[2]

GHS Hazard Classification (Presumed based on similar compounds and available data):

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 (Presumed) Causes skin irritation

Serious Eye Damage/Eye ] S
rritati Category 2A (Presumed) Causes serious eye irritation
rritation

o May be harmful if swallowed,
Acute Toxicity (Oral, Dermal,

) Data not available in contact with skin, or if
Inhalation) )
inhaled
Specific Target Organ Toxicity ] S
Category 3 (Presumed) May cause respiratory irritation

(Single Exposure)
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Note: The GHS classification is presumed based on the hazards of structurally similar
compounds and general knowledge of organobromine compounds. A definitive classification is
not available.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize exposure and
ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling Methyl
4-(2-bromoethyl)benzoate:

PPE Type

Specification

Eye Protection

Chemical safety goggles or a face shield.[2]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene).[1][2]

Skin and Body Protection

Laboratory coat, long pants, and closed-toe
shoes.[2]

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood.[2] If ventilation is
inadequate, a NIOSH-approved respirator with
an appropriate cartridge for organic vapors

should be used.

Engineering Controls
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Control Description
Work should be conducted in a well-ventilated
o area. A chemical fume hood is strongly
Ventilation

recommended to minimize inhalation exposure.

[2]

Eye Wash Station

An operational eyewash station should be

readily accessible in the immediate work area.

[2]

Safety Shower

A safety shower should be available in the

vicinity of the work area.[2]

Storage

Condition Requirement

Container Keep in a tightly closed container.[2]
Temperature Store in a cool, dry place.
Ventilation Store in a well-ventilated area.[2]

Incompatible Materials

Avoid strong oxidizing agents and strong bases.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area thoroughly with soap
and plenty of water for at least 15 minutes. Seek

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Spill and Leak Procedures

Spill Size

Containment and Clean-up Protocol

Small Spill

Absorb the spill with an inert material (e.g.,
vermiculite, sand, or earth). Place the
contaminated material into a suitable, labeled

container for disposal.

Large Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Contain the spill
to prevent it from entering drains or waterways.
Use a non-combustible absorbent material to
clean up the spill. Collect the absorbed material
in a sealed container for disposal by a licensed

professional.
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Fire-Fighting Measures

Aspect Guideline

o ] Use dry chemical powder, carbon dioxide, or
Extinguishing Media )
alcohol-resistant foam.

Emits toxic fumes under fire conditions,
Specific Hazards including carbon oxides and hydrogen bromide

gas.

Firefighters should wear self-contained
Protective Equipment breathing apparatus (SCBA) and full protective

gear.

Experimental Protocols (Cited Methodologies)

Detailed experimental protocols for the synthesis or use of Methyl 4-(2-bromoethyl)benzoate
are not provided in the safety-focused search results. Researchers should consult relevant
chemical literature and established laboratory procedures for specific experimental setups,
ensuring that all safety precautions outlined in this guide are integrated into their protocols.

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of Methyl 4-(2-
bromoethyl)benzoate, from hazard assessment to emergency response.
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Methyl 4-(2-bromoethyl)benzoate Safety Workflow

Hazard Assessment

Identify Chemical:
Methyl 4-(2-bromoethyl)benzoate

'

Review Safety Data Sheet (SDS)

'

Assess Hazards:
Skin/Eye Irritant, Potential Inhalation Hazard
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Goggles, Gloves, Lab Coat Fume Hood, Eyewash, Safety Shower

\
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Avoid contact and inhalation
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7
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Emerf;ency Response

Exposure Event

Spill or Leak

First Aid:

Inhalation, Skin, Eye, Ingestion Sl e G

Seek Medical Attention Proper Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of Methyl 4-(2-bromoethyl)benzoate.
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This guide is intended as a summary of the best practices for handling Methyl 4-(2-
bromoethyl)benzoate. It is not a substitute for a thorough review of the Safety Data Sheet
(SDS) and consultation with your institution's Environmental Health and Safety (EHS)
department. Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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